4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 4,5-dimethyl-2-[[4-(oxolan-2-ylmethoxy)benzoyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C19H22N2O4S/c1-11-12(2)26-19(16(11)17(20)22)21-18(23)13-5-7-14(8-6-13)25-10-15-4-3-9-24-15/h5-8,15H,3-4,9-10H2,1-2H3,(H2,20,22)(H,21,23)
• InChI Key: SMPHEMKNYCCNGJ-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)C2=CC=C(C=C2)OCC3CCCO3)C

Description

4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide, also known as THFA, is a chemical compound with potential applications in scientific research. THFA is a synthetic molecule that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide is not fully understood, but it is believed to inhibit the activity of enzymes involved in the biosynthesis of nucleotides, which are essential for DNA replication and cell division. 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide may also inhibit the activity of proteins involved in cell signaling pathways, leading to cell death.
Biochemical and Physiological Effects:
4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide has been shown to have biochemical and physiological effects on cells, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide has also been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleotides, leading to the depletion of intracellular nucleotide pools.

Advantages and Limitations for Lab Experiments

One advantage of 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide is its potential as an anti-cancer agent, which makes it a promising candidate for cancer research. 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide is also relatively easy to synthesize and purify, making it accessible for laboratory experiments. However, one limitation of 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide research, including the development of more potent analogs with improved anti-cancer activity and reduced toxicity. 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide may also be used in combination with other anti-cancer agents to enhance their efficacy. Additionally, the mechanism of action of 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide needs to be further elucidated to better understand its anti-tumor activity.

Synthesis Methods

4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide has been synthesized using various methods, including the reaction of 4-(tetrahydro-2-furanylmethoxy)benzoic acid with 4,5-dimethyl-2-amino-3-thiophenecarboxamide in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide exhibits anti-tumor activity by inhibiting the growth of cancer cells. 4,5-Dimethyl-2-{[4-(tetrahydro-2-furanylmethoxy)benzoyl]amino}-3-thiophenecarboxamide has also been shown to inhibit the proliferation of human breast cancer cells and induce apoptosis in cancer cells.